Cas no 1261683-27-5 (3-Chloro-4-(perfluorophenyl)pyridine)

• Product Name: 3-Chloro-4-(perfluorophenyl)pyridine
• CAS No: 1261683-27-5
• MF: C₁₁H₃ClF₅N
• MW: 279.593239068985
• CID: 4927251
• Update Time: 2025-06-09

3-Chloro-4-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3ClF5N/c12-5-3-18-2-1-4(5)6-7(13)9(15)11(17)10(16)8(6)14/h1-3H
• InChI Key： KTXAPNMRJKCXGK-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(perfluorophenyl)pyridine

Introduction to 3-Chloro-4-(perfluorophenyl)pyridine (CAS No. 1261683-27-5)

3-Chloro-4-(perfluorophenyl)pyridine, with the CAS number 1261683-27-5, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its distinctive chemical structure, which combines a pyridine ring with a chloro substituent and a perfluorophenyl group. The combination of these functional groups imparts unique properties that make it a valuable candidate for various applications, including drug discovery and advanced materials development.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and the ability to form stable complexes with metal ions. The presence of the chloro substituent adds reactivity and can influence the compound's solubility and biological activity. The perfluorophenyl group, on the other hand, introduces significant hydrophobicity and electronic effects, which can enhance the compound's stability and alter its interaction with biological systems.

Recent research has highlighted the potential of 3-Chloro-4-(perfluorophenyl)pyridine in various scientific domains. In medicinal chemistry, this compound has been explored as a lead structure for the development of novel therapeutic agents. Studies have shown that it can serve as a scaffold for the design of drugs targeting specific receptors or enzymes. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloro-4-(perfluorophenyl)pyridine exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its medicinal applications, 3-Chloro-4-(perfluorophenyl)pyridine has also found use in materials science. The unique electronic properties of the perfluorophenyl group make it an attractive candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. A recent study in Advanced Materials reported that 3-Chloro-4-(perfluorophenyl)pyridine derivatives showed excellent performance in organic solar cells, demonstrating high efficiency and stability under various conditions.

The synthesis of 3-Chloro-4-(perfluorophenyl)pyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 4-chloropyridine with perfluorobenzene derivatives using transition metal catalysts such as palladium or nickel. The choice of catalyst and reaction conditions can significantly impact the efficiency and selectivity of the synthesis.

From a safety perspective, while 3-Chloro-4-(perfluorophenyl)pyridine is not classified as a hazardous material, it is important to handle it with appropriate precautions due to its reactivity and potential health effects. Researchers working with this compound should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation.

In conclusion, 3-Chloro-4-(perfluorophenyl)pyridine (CAS No. 1261683-27-5) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and engineers alike. As ongoing research continues to uncover new properties and applications, 3-Chloro-4-(perfluorophenyl)pyridine is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.